6-((2-(2,6-dimethylmorpholino)-2-oxoethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 6-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]sulfanyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C13H17N5O3S/c1-7-4-18(5-8(2)21-7)10(19)6-22-13-15-11-9(3-14-17-11)12(20)16-13/h3,7-8H,4-6H2,1-2H3,(H2,14,15,16,17,20)
• InChI Key: BWASVLGGYDPHQL-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CSC2=NC3=C(C=NN3)C(=O)N2
• Molecular Formula: C13H17N5O3S
• Molecular Weight: 323.37 g/mol

Description

6-((2-(2,6-dimethylmorpholino)-2-oxoethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C13H17N5O3S and its molecular weight is 323.37. The purity is usually 95%.
BenchChem offers high-quality 6-((2-(2,6-dimethylmorpholino)-2-oxoethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((2-(2,6-dimethylmorpholino)-2-oxoethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted on the synthesis of various heterocyclic compounds, including pyrazolopyrimidinones, demonstrating the importance of these frameworks in developing pharmaceutical agents. The solvent-free heterocyclic synthesis methods highlight the environmental benefits and efficiency of producing such compounds, including pyrazolopyrimidines which are known for their diverse biological activities (Martins et al., 2009). The exploration of these methods contributes to the understanding of how structural variations in the pyrazolopyrimidinone scaffold impact its chemical and biological properties.

Biological Activity and Applications

Several studies have been conducted to evaluate the biological activities of pyrazolopyrimidinone derivatives, including their potential as antioxidants, anticancer, and antibacterial agents. For instance, derivatives of pyrazolopyrimidinone have been investigated for their antioxidant properties, showing significant activity and suggesting a mechanism of action as cytochrome c peroxidase inhibitors (Aziz et al., 2021). Additionally, novel compounds within this class have been synthesized and assessed for their anticancer activity, with some showing promising results against specific cancer cell lines, further indicating the potential of pyrazolopyrimidinones in medicinal chemistry applications (Abdellatif et al., 2014).

Antimicrobial and Antitubercular Activities

Compounds derived from pyrazolopyrimidinone have also been synthesized and tested for their antimicrobial and antitubercular activities, highlighting the versatility of this scaffold in addressing various infectious diseases. The linked heterocyclic compounds containing pyrazole-pyrimidine-thiazolidin-4-one showed good inhibitory activity against several bacteria and fungi, indicating their potential in developing new antimicrobial agents (Reddy et al., 2010).